Cas no 180859-19-2 (4-Methyl-2-(1h-tetrazol-1-yl)phenol)

• Product Name: 4-Methyl-2-(1h-tetrazol-1-yl)phenol
• CAS No: 180859-19-2
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5701556
• PubChem ID: 45496788
• Update Time: 2025-05-21

4-Methyl-2-(1h-tetrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1H-tetrazol-1-yl)phenol
• Phenol, 4-methyl-2-(1H-tetrazol-1-yl)-
• DTXSID601295214
• SCHEMBL15337628
• F2190-0706
• EN300-236972
• 180859-19-2
• AKOS006333604
• 4-methyl-2-(tetrazol-1-yl)phenol
• 4-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)phenol
• 4-Methyl-2-(1h-tetrazol-1-yl)phenol

• Inchi： 1S/C8H8N4O/c1-6-2-3-8(13)7(4-6)12-5-9-10-11-12/h2-5,13H,1H3
• InChI Key： MDBBXCCZFCNCQC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1N1C=NN=N1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 363.4±52.0 °C(Predicted)
• pka: 8.01±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-Methyl-2-(1h-tetrazol-1-yl)phenol

Comprehensive Overview of 4-Methyl-2-(1H-tetrazol-1-yl)phenol (CAS No. 180859-19-2): Properties, Applications, and Industry Insights

4-Methyl-2-(1H-tetrazol-1-yl)phenol (CAS No. 180859-19-2) is a specialized organic compound featuring a unique molecular structure combining a phenol core with a tetrazole functional group. This structural motif grants the molecule distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's heterocyclic tetrazole moiety is particularly noteworthy, as this nitrogen-rich ring system is known to enhance bioavailability and metabolic stability in drug candidates.

In recent years, scientific interest in 4-Methyl-2-(1H-tetrazol-1-yl)phenol has grown significantly, paralleling broader trends in medicinal chemistry and small molecule drug discovery. Researchers are particularly intrigued by its potential as a bioisostere for carboxylic acids, a property stemming from the tetrazole group's ability to mimic carboxylate functionality while offering improved pharmacokinetic profiles. This characteristic aligns with current industry demands for compounds that can address challenges in drug solubility and oral bioavailability—key pain points frequently searched by pharmaceutical professionals.

The synthesis and applications of CAS 180859-19-2 have become hot topics in organic chemistry forums and research publications. Advanced cross-coupling reactions and click chemistry methodologies are often employed to construct its molecular architecture, reflecting modern trends in green chemistry and atom-efficient synthesis. These aspects resonate with the growing emphasis on sustainable chemical processes, a subject generating substantial search volume among chemistry professionals and environmental researchers alike.

From an analytical perspective, 4-Methyl-2-(1H-tetrazol-1-yl)phenol presents interesting challenges and opportunities. Its UV absorption characteristics and chromatographic behavior are frequently studied, as evidenced by numerous queries in scientific databases regarding its HPLC separation methods and mass spectrometry fragmentation patterns. These analytical properties make it a valuable reference compound in method development laboratories, particularly for researchers working with nitrogen-containing aromatics.

Material science applications of 180859-19-2 have also gained attention, especially in the development of coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a multidentate ligand through its phenolic oxygen and tetrazole nitrogen atoms has sparked interest among researchers investigating novel porous materials for gas storage or catalysis applications—a rapidly growing field that consistently ranks high in academic search trends.

Quality control and regulatory aspects of 4-Methyl-2-(1H-tetrazol-1-yl)phenol production are another area of frequent inquiry. Manufacturers and researchers often search for information about its spectroscopic fingerprints, stability under various conditions, and storage recommendations. These practical considerations reflect the compound's transition from laboratory curiosity to commercially available research chemical, with an associated need for standardized characterization data.

Emerging research directions for CAS 180859-19-2 include investigations into its potential biological activities. While not a drug substance itself, its structural features are being evaluated in various structure-activity relationship (SAR) studies, particularly in the context of enzyme inhibition and receptor modulation. This aligns with current pharmaceutical industry priorities around targeted therapies and precision medicine, topics that dominate scientific literature searches.

The commercial availability of 4-Methyl-2-(1H-tetrazol-1-yl)phenol has expanded significantly in recent years, with suppliers offering various packaging options and purity grades to meet diverse research needs. Procurement-related searches often focus on bulk quantities, custom synthesis services, and technical specifications, indicating the compound's growing importance in chemical research and development workflows.

From a safety perspective, proper handling of 180859-19-2 requires standard laboratory precautions, with particular attention to its potential reactivity with strong oxidizers and compatibility with common solvents. These practical considerations generate consistent search traffic from laboratory managers and safety officers seeking to integrate the compound into their chemical hygiene plans.

Looking forward, the scientific community anticipates continued interest in 4-Methyl-2-(1H-tetrazol-1-yl)phenol as a versatile building block. Its dual functionality positions it well for applications in combinatorial chemistry, high-throughput screening, and materials design—all areas experiencing sustained growth in both academic and industrial research settings. The compound's trajectory mirrors broader trends in functional molecular design, ensuring its relevance to cutting-edge chemical research for years to come.